Cas no 955028-82-7 (tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate)

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate structure

955028-82-7 structure

Product Name:tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate

CAS No:955028-82-7

MF:C₁₀H₁₈FNO₃

MW:219.25322675705

MDL:MFCD18425630

CID:796884

PubChem ID:53395319

Update Time:2024-12-09

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3.4)-trans-4-FLUORO-3-HYDROXY-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER RACEMATE
- (3S,4S)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
- trans-1-Boc-4-fluoro-3-hydroxypiperidine
- trans-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
- (3R,4R)-rel-4-fluoro-3-hydroxy-1-Piperidinecarboxylic acid tert-butyl ester
- rel-1,1-Dimethylethyl (3R,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate (ACI)
- 1,1-Dimethylethyl trans-3-hydroxy-4-fluoropiperidine-1-carboxylate
- tert-Butyl trans-4-fluoro-3-hydroxypiperidine-1-carboxylate
- trans-1-Boc-4-fluoro-3-piperidinol
- tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate
- 955028-82-7
- AKOS015899092
- DS-8105
- DTXSID20670502
- (3S,4S)-tert-butyl4-fluoro-3-hydroxypiperidine-1-carboxylate
- SCHEMBL1468294
- (3S,4S)-1-Boc-4-fluoro-3-piperidinol ee
- (3S,4S)-1-Boc-4-fluoro-3-piperidinol
- 1174020-45-1
- MFCD18425630
- tert-butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate
- MFCD12756120
- P15641
- ZWB02045
- MDL： MFCD18425630
- Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8-/m1/s1
- InChI Key： FZAKOAFETOZBLC-HTQZYQBOSA-N
- SMILES： C(N1CC[C@@H](F)[C@H](O)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 219.127
Monoisotopic Mass: 219.127
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 1

Experimental Properties

Density: 1.15
Boiling Point: 300.795℃/760mmHg
Flash Point: 135.717°C
Refractive Index: 1.478

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DA511-200mg	tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate	955028-82-7	95+%	200mg	356.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DA511-50mg	tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate	955028-82-7	95+%	50mg	132.0CNY	2021-07-12
abcr	AB454628-1 g	1,1-Dimethylethyl trans-3-hydroxy-4-fluoropiperidine-1-carboxylate, 97%; .	955028-82-7	97%	1g	€386.40	2023-06-15
abcr	AB454628-5 g	1,1-Dimethylethyl trans-3-hydroxy-4-fluoropiperidine-1-carboxylate, 97%; .	955028-82-7	97%	5g	€1173.50	2023-06-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B894152-100mg	trans-tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	955028-82-7	≥95%	100mg	￥252.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B894152-250mg	trans-tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	955028-82-7	≥95%	250mg	￥424.80	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B894152-1g	trans-tert-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	955028-82-7	≥95%	1g	￥1,062.00	2022-09-02
ChemScence	CS-0058540-100mg	trans-1-Boc-4-fluoro-3-hydroxypiperidine	955028-82-7		100mg	$38.0	2022-04-26
ChemScence	CS-0058540-250mg	trans-1-Boc-4-fluoro-3-hydroxypiperidine	955028-82-7		250mg	$59.0	2022-04-26
ChemScence	CS-0058540-1g	trans-1-Boc-4-fluoro-3-hydroxypiperidine	955028-82-7		1g	$158.0	2022-04-26

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Production Method

Production Method 1

161157-50-2

955028-82-7

Reaction Conditions

1.1 Reagents: Triethylamine trihydrofluoride Solvents: 1,2-Dichloroethane ; 18 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water

Reference

: Preparation of pyrrolopyridines as checkpoint kinase CHK1 and/or CHK2 inhibitors.

, World Intellectual Property Organization, , ,

Production Method 2

955028-82-7

Reaction Conditions

Reference

: Novel diazepane derivatives as CCR2 antagonists and their preparation, pharmaceutical compositions an use in the treatment of diseases

, United States, , ,

Production Method 3

161157-50-2

955028-82-7

955029-44-4

Reaction Conditions

1.1 Reagents: Triethylamine trihydrofluoride ; rt → 80 °C; overnight, 80 °C

Reference

: Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties

Melnykov, Kostiantyn P.; Nazar, Kostiantyn; Smyrnov, Oleh; Skreminskyi, Artem; Pavlenko, Serhii; et al, Chemistry - A European Journal, 2023, 29(47),

Production Method 4

161157-50-2

955028-82-7

955029-44-4

Reaction Conditions

1.1 Reagents: Triethylamine trihydrofluoride Solvents: 1,2-Dichloroethane ; 12 h, rt → 80 °C

Reference

: Preparation of diazepanone compounds as chemokine receptor antagonists for treatment of inflammatory diseases

, United States, , ,

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Raw materials

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Preparation Products

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:955028-82-7)反式-3-羟基-4-氟哌啶-1-甲酸叔丁酯

Order Number:LE27066926

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:04

Price ($):discuss personally

Email:18501500038@163.com

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

955028-82-7 (tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:955028-82-7)反式-3-羟基-4-氟哌啶-1-甲酸叔丁酯

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry